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Compound of Interest

Compound Name: Olivin

Cat. No.: B1252735 Get Quote

This guide provides a comprehensive overview of the methodologies used to differentiate

olivine and pyroxene in hand specimens. Designed for researchers, scientists, and drug

development professionals who may encounter these minerals in geological contexts, this

document outlines key physical properties, presents a structured identification protocol, and

offers a visual workflow for accurate identification.

Introduction
Olivine and pyroxene are common rock-forming silicate minerals, particularly abundant in

mafic and ultramafic igneous rocks such as basalt, gabbro, and peridotite.[1][2] While they

often occur together and share some visual similarities, their distinct crystal structures and

chemical compositions give rise to different physical properties that allow for their differentiation

in hand specimen. Accurate identification is crucial for petrological classification and

understanding the genesis of the host rock.

Comparative Physical Properties
A summary of the key quantitative physical properties that distinguish olivine from pyroxene is

presented in Table 1. These properties form the basis for the experimental protocols outlined in

the subsequent section.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1252735?utm_src=pdf-interest
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://geology.com/minerals/olivine.shtml
https://geology.com/minerals/pyroxene.shtml
https://www.benchchem.com/product/b1252735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Olivine Pyroxene Data Source(s)

Hardness (Mohs

Scale)
6.5 - 7.0 5.0 - 7.0 [1][2][3]

Specific Gravity 3.2 - 4.5 3.2 - 3.5 [3][4]

Cleavage

Poor/Indistinct, two

directions at 90° when

observable

Good, two directions

at approximately 87°

and 93°

[2][3][4]

Typical Color

Olive green to yellow-

green, occasionally

brown

Dark green, dark

brown, or black; some

varieties white to light

green

[1][3][4]

Luster Vitreous (glassy)

Vitreous (glassy); can

appear metallic in

dark samples

[3][4]

Crystal Habit

Typically granular or

massive; well-formed

crystals are rare

Stubby prismatic

crystals
[5][6]

Streak White or colorless
White, greenish-white,

or gray
[2][3][4]

Experimental Protocols for Hand Specimen
Identification
The following protocols describe a systematic approach to distinguishing olivine from pyroxene

using standard geological hand specimen analysis techniques.

Hardness Test
Objective: To determine the mineral's resistance to scratching.

Methodology:

Select a fresh, unweathered surface of the mineral grain to be tested.
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Attempt to scratch the mineral with a common object of known hardness, such as a steel

knife blade (hardness ~5.5) or a piece of quartz (hardness 7).

Observe the result. If the mineral scratches the steel blade, its hardness is greater than 5.5.

If quartz scratches the mineral, its hardness is less than 7.

Interpretation: Olivine, with a hardness of 6.5-7, will readily scratch a steel blade and will not

be scratched by it.[1][3] Pyroxene's hardness ranges from 5 to 7, so while it will also scratch

a steel blade, some softer varieties may be scratched by quartz.[2][4] This test is often not

definitive on its own but is a useful initial step.

Cleavage and Fracture Analysis
Objective: To observe the planes of weakness along which the mineral breaks.

Methodology:

Examine the specimen with a hand lens, paying close attention to how the mineral grains are

broken.

Look for flat, reflective surfaces that occur in parallel sets. These are cleavage planes.

If cleavage is present, attempt to determine the angle between the different cleavage

directions. For pyroxenes, this will be nearly a right angle.[2][4]

If the mineral breaks along irregular, curved surfaces, it is exhibiting fracture.

Interpretation: Pyroxene is characterized by two good cleavage directions that intersect at

nearly 90 degrees (specifically 87° and 93°).[2][4] This results in a "stair-step" appearance on

broken surfaces. Olivine, in contrast, has poor cleavage, meaning it tends to fracture

conchoidally (like glass) rather than breaking along flat planes.[3][7] This is often the most

diagnostic feature.

Color and Luster Examination
Objective: To observe the mineral's inherent color and how it reflects light.

Methodology:
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Examine the specimen in good light, noting the color of the mineral grains.

Observe the quality of light reflected from a fresh surface of the mineral.

Interpretation: Olivine is most commonly a distinctive olive-green to yellowish-green color.[1]

[3] Pyroxenes are typically dark green, brown, or black.[4][8] Both minerals exhibit a vitreous

(glassy) luster.[3][4] While color can be a helpful indicator, it should be used in conjunction

with other properties, as both mineral groups can have overlapping color ranges.

Crystal Habit Observation
Objective: To determine the characteristic shape of the mineral crystals.

Methodology:

If the mineral grains are well-formed, examine their overall shape with a hand lens.

Interpretation: Pyroxene crystals are typically stubby and prismatic.[6] Olivine, when it forms

distinct crystals, often has a more granular or equant habit.[3][5] In many rocks, however, the

minerals will be anhedral (lacking well-formed crystal faces), so this property may not always

be observable.

Visual Identification Workflow
The following diagram illustrates the logical progression of tests to distinguish olivine from

pyroxene in a hand specimen.
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Examine Hand Specimen Observe Cleavage & Fracture Good Cleavage at ~90°?

Pyroxene

Yes

Poor or No Cleavage (Conchoidal Fracture)?

No

Olivine

Yes

Check Color

Uncertain

Olive-Green/Yellow-Green?

Likely

Dark Green/Brown/Black?

No

Likely

Click to download full resolution via product page

Caption: A flowchart for distinguishing olivine from pyroxene.

Conclusion
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The primary distinguishing feature between olivine and pyroxene in hand specimen is the

presence and nature of cleavage. Pyroxene exhibits two good cleavage planes intersecting at

nearly right angles, while olivine has poor cleavage and typically displays a conchoidal

fracture.[2][4][7] Supporting characteristics such as color (typically olive-green for olivine and

dark green to black for pyroxene) and crystal habit (granular for olivine, stubby prismatic for

pyroxene) can further aid in identification.[1][3][6] By following a systematic approach of

observing these key physical properties, researchers can confidently differentiate between

these two important rock-forming minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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